Acetic acid 5-chloro-6β-nitro-5α-cholestan-3β-yl ester
Acetic acid 5-chloro-6β-nitro-5α-cholestan-3β-yl ester
Brand Name:
Vulcanchem
CAS No.:
1431-22-7
VCID:
VC0073262
InChI:
InChI=1S/C29H48ClNO4/c1-18(2)8-7-9-19(3)23-10-11-24-22-16-26(31(33)34)29(30)17-21(35-20(4)32)12-15-28(29,6)25(22)13-14-27(23,24)5/h18-19,21-26H,7-17H2,1-6H3/t19-,21+,22+,23-,24+,25+,26-,27-,28-,29+/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4(C3(CCC(C4)OC(=O)C)C)Cl)[N+](=O)[O-])C
Molecular Formula:
C29H48ClNO4
Molecular Weight:
510.1 g/mol
Acetic acid 5-chloro-6β-nitro-5α-cholestan-3β-yl ester
CAS No.: 1431-22-7
Main Products
VCID: VC0073262
Molecular Formula: C29H48ClNO4
Molecular Weight: 510.1 g/mol
| CAS No. | 1431-22-7 |
|---|---|
| Product Name | Acetic acid 5-chloro-6β-nitro-5α-cholestan-3β-yl ester |
| Molecular Formula | C29H48ClNO4 |
| Molecular Weight | 510.1 g/mol |
| IUPAC Name | [(3S,5R,6R,8S,9S,10R,13R,14S,17R)-5-chloro-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-6-nitro-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C29H48ClNO4/c1-18(2)8-7-9-19(3)23-10-11-24-22-16-26(31(33)34)29(30)17-21(35-20(4)32)12-15-28(29,6)25(22)13-14-27(23,24)5/h18-19,21-26H,7-17H2,1-6H3/t19-,21+,22+,23-,24+,25+,26-,27-,28-,29+/m1/s1 |
| Standard InChIKey | IEVVBUBYACFXQB-BSMCXZHXSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@H]([C@@]4([C@@]3(CC[C@@H](C4)OC(=O)C)C)Cl)[N+](=O)[O-])C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4(C3(CCC(C4)OC(=O)C)C)Cl)[N+](=O)[O-])C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4(C3(CCC(C4)OC(=O)C)C)Cl)[N+](=O)[O-])C |
| PubChem Compound | 11730917 |
| Last Modified | Nov 11 2021 |
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